![molecular formula C13H20IN3 B7544604 N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide](/img/structure/B7544604.png)
N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide, also known as Xylazine hydroiodide, is a potent sedative and analgesic drug that is commonly used in veterinary medicine. This drug is a member of the imidazole class of compounds and is structurally related to clonidine, a drug used to treat hypertension. Xylazine hydroiodide is a highly selective agonist of the α2-adrenergic receptor and is known to produce sedation, analgesia, and muscle relaxation in animals.
Mechanism of Action
N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide hydroiodide acts as a highly selective agonist of the α2-adrenergic receptor, which is located in the central nervous system and peripheral tissues. Activation of this receptor leads to a decrease in the release of norepinephrine, which results in sedation, analgesia, and muscle relaxation.
Biochemical and Physiological Effects:
This compound hydroiodide has been shown to produce a variety of biochemical and physiological effects in animals. These effects include sedation, analgesia, muscle relaxation, decreased heart rate and blood pressure, and respiratory depression.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide hydroiodide in lab experiments is its ability to produce consistent and reliable sedation and analgesia in animals. However, one limitation of this drug is its potential to cause respiratory depression and other adverse effects, which can complicate experimental results.
Future Directions
There are several potential future directions for research involving N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide hydroiodide. One area of interest is the development of new α2-adrenergic receptor agonists that are more selective and have fewer adverse effects than this compound hydroiodide. Another area of interest is the study of the effects of this compound hydroiodide on different physiological systems, such as the immune system and the gastrointestinal tract. Finally, there is potential for the development of new formulations of this compound hydroiodide that have improved pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide hydroiodide involves the reaction of 4,5-dihydro-1H-imidazole-2-amine with 4-isopropylbenzyl chloride in the presence of a base to form N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine. This compound is then reacted with hydroiodic acid to form this compound hydroiodide.
Scientific Research Applications
N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide hydroiodide is commonly used in veterinary medicine as a sedative and analgesic drug for a variety of procedures, including surgery and diagnostic imaging. In addition, this compound hydroiodide has been used in scientific research to study the effects of α2-adrenergic receptor agonists on various physiological and biochemical processes.
properties
IUPAC Name |
N-[(4-propan-2-ylphenyl)methyl]-4,5-dihydro-1H-imidazol-2-amine;hydroiodide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3.HI/c1-10(2)12-5-3-11(4-6-12)9-16-13-14-7-8-15-13;/h3-6,10H,7-9H2,1-2H3,(H2,14,15,16);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSPUHQUFADNFPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CNC2=NCCN2.I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20IN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.